2-cyclopentyl-1-(pyridin-3-yl)ethan-1-one hydrochloride
Description
“2-cyclopentyl-1-(pyridin-3-yl)ethan-1-one hydrochloride” is a chemical compound with the molecular formula C12H16ClNO and a molar mass of 225.72 . It is a novel compound that has been synthesized for research purposes .
Synthesis Analysis
The synthesis of “this compound” involves a series of reactions starting from 3-methylpyridine, ethyl (adamantan-1-yl)carboxylate, and alkoxyamine or benzoxyamine hydrochloride . The exact process and conditions for this synthesis are not detailed in the available sources.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available sources. It is known to be a powder at room temperature .Safety and Hazards
The safety information available indicates that “2-cyclopentyl-1-(pyridin-3-yl)ethan-1-one hydrochloride” may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopentyl-1-(pyridin-3-yl)ethan-1-one hydrochloride involves the reaction of cyclopentylmagnesium bromide with 3-pyridinecarboxaldehyde followed by oxidation of the resulting alcohol to form the ketone. The ketone is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopentylmagnesium bromide", "3-pyridinecarboxaldehyde", "Hydrochloric acid" ], "Reaction": [ "Step 1: Add cyclopentylmagnesium bromide to a solution of 3-pyridinecarboxaldehyde in anhydrous ether.", "Step 2: Stir the reaction mixture at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the organic layer with diethyl ether.", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure.", "Step 5: Oxidize the resulting alcohol with Jones reagent to form the ketone.", "Step 6: Dissolve the ketone in hydrochloric acid and stir at room temperature for several hours.", "Step 7: Filter the resulting solid and wash with diethyl ether to obtain the hydrochloride salt of 2-cyclopentyl-1-(pyridin-3-yl)ethan-1-one." ] } | |
CAS RN |
2639446-30-1 |
Molecular Formula |
C12H16ClNO |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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